4-chloro-3-{5-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoic acid

• IUPAC Name: 4-chloro-3-[5-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C15H8ClNO4S2/c16-10-3-1-7(14(19)20)5-9(10)11-4-2-8(21-11)6-12-13(18)17-15(22)23-12/h1-6H,(H,19,20)(H,17,18,22)/b12-6-
• InChI Key: KGMMIKDTDKZXDL-SDQBBNPISA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC=C(O2)C=C3C(=O)NC(=S)S3)Cl
• Isomeric SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC=C(O2)/C=C\3/C(=O)NC(=S)S3)Cl
• Molecular Formula: C15H8ClNO4S2
• Molecular Weight: 365.8 g/mol

Description

The compound “4-chloro-3-{5-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoic acid” is a complex organic molecule that contains several functional groups. It has a thiazolidine ring, which is a five-membered heterocycle containing sulfur and nitrogen. This ring is connected to a furan ring and a benzoic acid group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazolidine ring and the attachment of the furan and benzoic acid groups. The exact methods would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolidine ring, furan ring, and benzoic acid group would contribute to its overall structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The thiazolidine ring, in particular, is known to participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “4-chloro-3-{5-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}benzoic acid” would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information.